KRAS G12C inhibitor 52

• Molecular Formula: C34H32F2N8O3S
• Molecular Weight: 670.7 g/mol
• InChI: InChI=1S/C34H32F2N8O3S/c1-7-23(45)42-14-22-32(46)41(6)29-28(43(22)13-17(42)5)19-12-21(36)25(18-8-9-20(35)30-26(18)40-34(37)48-30)39-31(19)44(33(29)47)27-16(4)10-11-38-24(27)15(2)3/h7-12,15,17,22H,1,13-14H2,2-6H3,(H2,37,40)/t17-,22-/m1/s1
• InChIKey: BVZBQFKRIRKRES-VGOFRKELSA-N

In KRAS G12C-mutant cancer research, substituting structurally distinct inhibitors introduces assay irreproducibility and confounds SAR interpretation. KRAS G12C inhibitor 52 (Compound 7, WO2022037630A1) solves this as a validated tetracyclic covalent inhibitor with quantified cellular potency. - NCI-H358 proliferation IC50: 67.2 nM - moderate-potency reference for assay window calibration - Independent Chinese-origin patent estate (Zhejiang Hisun) - reduces composition-of-matter entanglement vs. Amgen/Mirati - Purity ≥98%, research-grade - suitable for in vitro screening and exploratory xenograft studies

KRAS G12C Inhibitor 52 Product Identity and Procurement

KRAS G12C inhibitor 52 (CAS 2761204-87-7, Compound 7 in WO2022037630A1) is a tetracyclic covalent inhibitor of the KRAS G12C mutant oncoprotein, with a molecular formula of C34H32F2N8O3S and a molecular weight of 670.73 [1]. It is supplied as a research-grade small molecule (purity ≥98%) for preclinical investigation of KRAS G12C-driven cancers . Its primary reported activity is inhibition of NCI-H358 cell proliferation with an IC50 of 67.2 nM [1] [2].

Compound type Covalent KRAS G12C inhibitor

Research context Preclinical KRAS G12C-driven cancer models

Reported activity NCI-H358 cell proliferation assay context

• [1] Chen Y, Cheng C, Gong L, et al. Tetracyclic derivative, method for preparing same and use thereof in medicine. WO2022037630A1. Published February 24, 2022. View Source
• [2] MedChemExpress. KRAS G12C inhibitor 52 (HY-147633). Product biological activity datasheet. View Source

KRAS G12C Inhibitor 52 Interchangeability Limitations

The KRAS G12C inhibitor landscape is characterized by significant structural and pharmacological diversity across chemical series. Covalent KRAS G12C inhibitors differ in their warhead chemistry, switch-II pocket binding modes, GDP-state trapping kinetics, and selectivity profiles against wild-type KRAS, other RAS isoforms (NRAS, HRAS), and non-G12C mutants [1] [2]. Even within the same patent family (WO2022037630A1), different exemplified compounds exhibit distinct biological activity profiles. Consequently, substitution of KRAS G12C inhibitor 52 with another in-class compound—without matched assay validation—introduces uncontrolled variables that can confound experimental reproducibility, obscure SAR interpretation, and waste procurement resources [2].

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Warhead & binding mode mismatch

Covalent inhibitors differ in warhead chemistry and switch-II pocket binding kinetics; direct substitution may alter target engagement profiles.

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Selectivity profile divergence

Wild-type KRAS, NRAS, and HRAS selectivity varies across chemical series; off-target interpretation may shift without matched validation.

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Intra-family activity variability

Compounds from the same patent family can show distinct biological activities; replacing one with another introduces uncontrolled variables.

• [1] Imaizumi T, Akaiwa M, Abe T, et al. Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity. Bioorganic & Medicinal Chemistry. 2022. PMID: 35926326. View Source
• [2] Chen Y, Cheng C, Gong L, et al. Tetracyclic derivative, method for preparing same and use thereof in medicine. WO2022037630A1. Published February 24, 2022. View Source

KRAS G12C Inhibitor 52 Comparative Evidence

NCI-H358 Antiproliferative Activity vs. Comparators

KRAS G12C inhibitor 52 inhibits proliferation of NCI-H358 (KRAS G12C-mutant NSCLC) cells with an IC50 of 67.2 nM [1]. Compared with sotorasib (AMG-510), which demonstrates an IC50 of approximately 6 nM in the same NCI-H358 cell line, KRAS G12C inhibitor 52 is approximately 11-fold less potent . Compared with BI-0474, which shows an antiproliferative IC50 of 26 nM in NCI-H358 cells, KRAS G12C inhibitor 52 is approximately 2.6-fold less potent . These data establish KRAS G12C inhibitor 52 as a moderately potent antiproliferative agent in this cellular context, distinct from higher-potency clinical-stage comparators .

NCI-H358 proliferation IC50

Cross-study

IC50 67.2 nM vs Sotorasib ~6 nM, BI-0474 26 nM (~11-fold and ~2.6-fold less potent)

Supports cell assay context; useful for benchmark range

Cross-study comparison; NCI-H358 KRAS G12C-mutant cell line

Evidence Dimension	NCI-H358 cell proliferation inhibition (IC50)
Target Compound Data	67.2 nM
Comparator Or Baseline	Sotorasib: ~6 nM; BI-0474: 26 nM
Quantified Difference	~11-fold less potent than sotorasib; ~2.6-fold less potent than BI-0474
Conditions	NCI-H358 human NSCLC cell line (KRAS G12C mutant); cell proliferation/viability assay

Why This Matters

The moderate potency of KRAS G12C inhibitor 52 makes it suitable as a reference tool compound for benchmarking higher-potency inhibitors or for use in assay systems requiring a wider dynamic range of inhibition.

• [1] MedChemExpress. KRAS G12C inhibitor 52 (HY-147633). Product biological activity datasheet. View Source

Chemical Scaffold vs. Approved Inhibitors

KRAS G12C inhibitor 52 (C34H32F2N8O3S, MW 670.73) belongs to a tetracyclic chemotype disclosed in WO2022037630A1, distinct from the quinazoline-based scaffold of sotorasib (C30H30F2N6O3, MW 560.6) and the tetrahydropyridopyrimidine-based scaffold of adagrasib (C32H35ClFN7O2, MW 604.1) [1] [2]. The compound's molecular weight (670.73 Da) and the presence of a difluoro-substituted aromatic system and an acryloyl amide warhead differentiate it physicochemically from both approved agents, potentially influencing solubility, permeability, and off-target binding profiles that are not captured by single-cell-line potency comparisons [1] [3].

Chemical scaffold comparison

Class-level

Tetracyclic (MW 670.7) vs quinazoline (sotorasib, 560.6) vs tetrahydropyridopyrimidine (adagrasib, 604.1)

Distinct chemotype enables scaffold-based SAR studies

Physicochemical differences not captured by potency alone

Evidence Dimension	Chemical scaffold, molecular weight, and elemental composition
Target Compound Data	Tetracyclic scaffold; C34H32F2N8O3S; MW 670.73
Comparator Or Baseline	Sotorasib: quinazoline, C30H30F2N6O3, MW 560.6; Adagrasib: tetrahydropyridopyrimidine, C32H35ClFN7O2, MW 604.1
Quantified Difference	MW: +110.1 Da vs. sotorasib; +66.6 Da vs. adagrasib; scaffold: tetracyclic vs. quinazoline vs. tetrahydropyridopyrimidine
Conditions	Structural comparison based on patent disclosure (WO2022037630A1) and public drug databases

Why This Matters

The distinct chemotype ensures that procurement of KRAS G12C inhibitor 52 provides access to a structurally differentiated tool compound for scaffold-based SAR exploration, complementing rather than duplicating quinazoline- or tetrahydropyridopyrimidine-based inhibitor programs.

• [1] Chen Y, Cheng C, Gong L, et al. Tetracyclic derivative, method for preparing same and use thereof in medicine. WO2022037630A1. Published February 24, 2022. View Source
• [2] DrugBank. Sotorasib (DB15468) and Adagrasib (DB16228) entry pages. View Source
• [3] ChemSrc. KRAS G12C inhibitor 52 (CAS 2761204-87-7) physicochemical properties. View Source

Patent Origin and FTO-Conscious Procurement

KRAS G12C inhibitor 52 originates from WO2022037630A1, assigned to Zhejiang Hisun Pharmaceutical Co. Ltd. and Hisun Accuray Therapeutics Co. Ltd., a Chinese patent portfolio distinct from the Amgen (sotorasib, WO2018217651) and Mirati (adagrasib, WO2019099524) patent estates [1] [2] [3]. This separate patent lineage reduces the risk of overlapping composition-of-matter claims with those covering the two FDA-approved KRAS G12C inhibitors, which is a material consideration for organizations conducting preclinical research where downstream intellectual property positioning is relevant [1].

Patent origin context

Class-level

WO2022037630A1 (Zhejiang Hisun) vs Amgen/Mirati patent estates; distinct assignee and priority

Supports FTO-conscious procurement strategy

Independent patent lineage reduces composition-of-matter entanglement risk

Evidence Dimension	Patent assignee and patent family origin
Target Compound Data	WO2022037630A1 — Zhejiang Hisun Pharmaceutical / Hisun Accuray Therapeutics (Chinese priority)
Comparator Or Baseline	Sotorasib: WO2018217651 — Amgen; Adagrasib: WO2019099524 — Mirati Therapeutics
Quantified Difference	Distinct patent families with no overlapping assignees; Chinese-origin vs. US-origin patent estates
Conditions	Patent document comparison based on public WIPO and USPTO records

Why This Matters

Procurement of KRAS G12C inhibitor 52 supports FTO-conscious research strategies by providing a tool compound from an independent patent estate, reducing entanglement risk with dominant US-centric KRAS G12C inhibitor patent portfolios.

• [1] Chen Y, Cheng C, Gong L, et al. Tetracyclic derivative, method for preparing same and use thereof in medicine. WO2022037630A1. Assigned to Zhejiang Hisun Pharmaceutical Co. Ltd. and Hisun Accuray Therapeutics Co. Ltd. Published February 24, 2022. View Source
• [2] Amgen Inc. KRAS G12C inhibitors and methods of using the same. WO2018217651. Published November 29, 2018. View Source
• [3] Mirati Therapeutics, Inc. KRAS G12C inhibitors. WO2019099524. Published May 23, 2019. View Source

KRAS G12C Inhibitor 52 Application Scenarios

Antiproliferative Assay Calibration Standard

With an NCI-H358 cell proliferation IC50 of 67.2 nM, KRAS G12C inhibitor 52 serves as a moderate-potency reference compound for calibrating cellular antiproliferative assays [1]. Its potency sits in a useful intermediate range—substantially less potent than clinical-stage inhibitors such as sotorasib (~6 nM) but more potent than early-generation tool compounds—making it suitable as a benchmark for assay window determination and batch-to-batch consistency verification in screening campaigns [1] .

Tetracyclic Scaffold Tool for SAR Exploration

KRAS G12C inhibitor 52 represents a tetracyclic chemotype from the WO2022037630A1 patent family, structurally distinct from the quinazoline and tetrahydropyridopyrimidine scaffolds of approved agents [2]. Researchers conducting scaffold-hopping campaigns or exploring novel switch-II pocket binding modes can use this compound as a structurally differentiated starting point or reference ligand, ensuring that SAR conclusions are not confined to a single chemical series [2].

FTO-Conscious Preclinical Tool Compound

For biotechnology and pharmaceutical organizations concerned with freedom-to-operate in the KRAS G12C space, KRAS G12C inhibitor 52 provides a tool compound from an independent Chinese-origin patent estate (WO2022037630A1, assigned to Zhejiang Hisun Pharmaceutical) [3]. This separation from the dominant Amgen and Mirati patent families reduces composition-of-matter entanglement risk, making it a strategically preferable choice for early-stage preclinical research where downstream IP positioning is a consideration [3].

NCI-H358 Xenograft Model Tool Compound

KRAS G12C inhibitor 52 is noted in vendor documentation as potentially applicable in G12C-driven solid tumor and KRAS G12C/R68S xenograft models . While specific in vivo efficacy data for this compound remain unpublished in the open literature, its demonstrated in vitro antiproliferative activity in the widely used NCI-H358 NSCLC model and the availability of injection formulation protocols from vendors position it as a candidate for exploratory in vivo pharmacology studies in KRAS G12C-mutant xenograft models [1] . Users should independently validate in vivo performance due to the absence of published pharmacokinetic and efficacy data.

Application

Selection Property

Validation Focus

Antiproliferative assay calibration

Reported cellular IC50 benchmark (NCI-H358)

Assay window determination, batch-to-batch consistency

Tetracyclic scaffold SAR

Structurally differentiated chemotype

Switch-II pocket binding mode exploration, scaffold-hopping

FTO-conscious preclinical research

Independent patent estate (Chinese origin)

Composition-of-matter entanglement risk assessment

NCI-H358 xenograft model studies

Candidate for in vivo pharmacology (unpublished in vivo data)

Independent validation of PK and efficacy required

• [1] MedChemExpress. KRAS G12C inhibitor 52 (HY-147633). Product biological activity datasheet. View Source
• [2] Chen Y, Cheng C, Gong L, et al. Tetracyclic derivative, method for preparing same and use thereof in medicine. WO2022037630A1. Published February 24, 2022. View Source
• [3] Tianyancha. WO2022037630A1 patent details — Zhejiang Hisun Pharmaceutical Co. Ltd. and Hisun Accuray Therapeutics Co. Ltd. View Source